Cas no 1333255-21-2 (8-Bromo-2-methylquinoline-3-carboxylic acid ethyl ester)

• Product Name: 8-Bromo-2-methylquinoline-3-carboxylic acid ethyl ester
• CAS No: 1333255-21-2
• MF: C₁₃H₁₂BrNO₂
• MW: 294.143882751465
• MDL: MFCD20036315
• CID: 4584545
• PubChem ID: 86767446
• Update Time: 2025-06-12

8-Bromo-2-methylquinoline-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 8-bromo-2-methylquinoline-3-carboxylate
• 8-Bromo-2-methylquinoline-3-carboxylic acid ethyl ester
• E81986
• CS-0159502
• 3-Quinolinecarboxylic acid, 8-bromo-2-methyl-, ethyl ester
• MFCD20036315
• AKOS030632044
• 1333255-21-2

• MDL： MFCD20036315
• Inchi： 1S/C13H12BrNO2/c1-3-17-13(16)10-7-9-5-4-6-11(14)12(9)15-8(10)2/h4-7H,3H2,1-2H3
• InChI Key： TUMQMWIVAZEEMS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CC(C(=O)OCC)=C(C)N=C21

Computed Properties

• Exact Mass: 293.00514g/mol
• Monoisotopic Mass: 293.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2

8-Bromo-2-methylquinoline-3-carboxylic acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 8-Bromo-2-methylquinoline-3-carboxylic acid ethyl ester

Comprehensive Overview of 8-Bromo-2-methylquinoline-3-carboxylic acid ethyl ester (CAS No. 1333255-21-2)

8-Bromo-2-methylquinoline-3-carboxylic acid ethyl ester (CAS No. 1333255-21-2) is a highly specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its brominated quinoline core and ester functional group, serves as a versatile intermediate in organic synthesis. Its unique structural features make it invaluable for developing small-molecule inhibitors, fluorescent probes, and bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and material science, aligning with current trends in precision medicine and sustainable chemistry.

The molecular structure of 8-Bromo-2-methylquinoline-3-carboxylic acid ethyl ester includes a quinoline scaffold substituted with a bromine atom at the 8-position and a methyl group at the 2-position. The carboxylic acid ethyl ester moiety at the 3-position enhances its solubility and reactivity, making it suitable for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations. These properties are frequently searched by chemists exploring heterocyclic compound synthesis or catalytic transformations, reflecting its relevance in modern organic methodology.

In the context of drug development, this compound’s quinoline-based framework is analogous to several FDA-approved drugs targeting kinase inhibition or antimicrobial activity. Recent publications highlight its utility in designing anticancer agents, with queries like “quinoline derivatives in oncology” trending in scientific databases. Additionally, its photophysical properties attract interest for OLED materials and sensor technologies, addressing the growing demand for energy-efficient displays.

Synthetic protocols for 8-Bromo-2-methylquinoline-3-carboxylic acid ethyl ester often involve Doebner reaction modifications or halogenation of precursor quinolines. Optimized routes emphasize atom economy and green chemistry principles, responding to industry priorities for eco-friendly synthesis. Analytical characterization typically employs NMR spectroscopy, HPLC, and mass spectrometry, with data frequently cited in patents related to bioconjugation techniques.

Market-wise, the compound caters to niche segments in fine chemicals and contract research organizations (CROs). Its patent landscape reveals applications in proteolysis-targeting chimeras (PROTACs), a hot topic in degradation therapeutics. Regulatory compliance ensures its safe handling under standard laboratory conditions, avoiding classifications as hazardous substances.

Future prospects for 1333255-21-2 include expansion into catalysis and polymeric materials, driven by interdisciplinary collaborations. As AI-assisted molecular design gains traction, this compound’s structure-activity relationships (SAR) may unlock novel functionalities. For researchers querying “quinoline ester applications 2024” or “CAS 1333255-21-2 supplier,” this overview bridges technical depth with commercial relevance.